![molecular formula C10H20O2 B085589 Hydroxycitronellal CAS No. 107-75-5](/img/structure/B85589.png)
Hydroxycitronellal
Overview
Description
Synthesis Analysis
The enantiomers of hydroxycitronellal have been synthesized from (+)-pulegone, demonstrating the importance of stereo-specific synthesis in determining olfactory properties (Skorianetz et al., 1971). Furthermore, advances in green chemistry have enabled the microwave-assisted synthesis of this compound derivatives, significantly reducing reaction times and energy consumption compared to conventional methods (Sardjono et al., 2018).
Molecular Structure Analysis
Research into the molecular structure of this compound and its derivatives focuses on the interaction and inclusion complex formation with β-cyclodextrin, which enhances its stability and solubility. Molecular simulation studies have shed light on the optimal orientations for such inclusion complexes, contributing to the improved application of this compound in various fields (Zhu et al., 2023).
Chemical Reactions and Properties
This compound's chemical reactions, particularly its role in fragrance chemistry, have been extensively studied. The compound's ability to undergo various chemical modifications allows for the creation of a wide array of scent profiles, crucial for its application in perfumery and aromatherapy. Its interactions with other chemicals, including potential allergenic reactions, have been documented, informing safety guidelines for its use in consumer products.
Physical Properties Analysis
The physical properties of this compound, such as boiling point, solubility, and stability, are critical for its application in the fragrance industry. Techniques like encapsulation with β-cyclodextrin have been shown to significantly improve these properties, making this compound more versatile for various applications.
Chemical Properties Analysis
This compound's chemical properties, including its reactivity and interactions with human skin, have been the subject of significant research, particularly in the context of allergenic potential and sensitization. Studies have explored its sensitization potential in human skin, shedding light on safe concentration levels and informing regulatory standards for its use in consumer products (Ford et al., 1988).
Scientific Research Applications
Allergic Sensitization Potential : Hydroxycitronellal has been evaluated for its sensitizing potential on human skin. Studies have shown that its sensitizing effect varies with concentration and the presence of stereoisomers. The l-stereoisomer appears to be a less potent sensitizer than the d-stereoisomer. A no-effect level for sensitization has not been determined, although concentrations tested were in the product usage range (Ford, Api, & Suskind, 1988).
Encapsulation in β-Cyclodextrin : this compound has been encapsulated in β-cyclodextrin to overcome issues related to water insolubility, volatility, instability, and sensitization. This encapsulation has improved its thermal stability and lastingness (Zhu et al., 2023).
Anxiolytic-Like Effect : this compound has shown anxiolytic-like effects in studies, potentially via modulation of the GABAergic system. This suggests its potential use in treating anxiety as an alternative to synthetic products (Andrade et al., 2021).
Patch Test Elicitation Reaction : Studies have shown that combining this compound with an irritant like sodium lauryl sulfate can cause a stronger patch test elicitation reaction than this compound alone in patients previously sensitive to it (Heydorn et al., 2003).
Deodorants and Dermatitis : this compound in deodorants can elicit axillary dermatitis in individuals hypersensitive to this fragrance chemical, even in low concentrations (Svedman et al., 2003).
Exposure from Cosmetic Products : Exposure to this compound from cosmetics is common in fragrance-allergic patients with cosmetic eczema. The study highlights the importance of evaluating exposure to fragrance constituents (Johansen et al., 1996).
Consumer Patch-Test Sensitization : this compound's potential to elicit human sensitization reactions was assessed in patch tests involving a variety of consumer products. The study found that sensitization to this compound primarily occurs at concentrations greater than 5% (Steltenkamp et al., 1980).
Metabolism and Excretion Kinetics : The metabolism and excretion kinetics of this compound were studied in humans, identifying suitable metabolites for biomonitoring. The study provides valuable insights for assessing exposure in the general population (Stoeckelhuber et al., 2017).
UPLC-MS/MS Method for Biomonitoring : An analytical method for biomonitoring exposure to this compound was developed, proving effective for assessing background exposure in the general population (Stoeckelhuber et al., 2017).
Decrease in Exposure in Germany : A study on young adults in Germany showed a significant chronological decrease in exposure to this compound from 2000 to 2018. The study highlights the dynamics of fragrance chemical exposure over time (Pluym et al., 2020).
Safety and Hazards
Hydroxycitronellal has been shown to be a dermatologic irritant and allergen . As a result, commercially available products are restricted by the International Fragrance Association (IFRA) to contain only 0.1-3.6% . The European Chemicals Agency (ECHA) classifies this ingredient as “toxic to aquatic life with long-lasting effects, causes serious eye irritation and may cause an allergic skin reaction” .
Future Directions
The Hydroxycitronellal market size is projected to reach approximately USD XX.X billion by 2031, up from USD XX.X billion in 2023 . This growth is expected to occur at a CAGR of XX.X% during the forecast period from 2024 to 2031 . Technological advancements are continuously improving this compound products, making them more efficient and versatile . This, coupled with increasing awareness among consumers about the benefits of this compound, is fueling demand across various industries .
Mechanism of Action
Target of Action
Hydroxycitronellal, a synthetic fragrance, is known to interact with several targets. It has been shown to consistently modulate CCR5, CCL27, CCL2, and CCR7 in immature dendritic cells . It is also identified as a TRPM8 agonist .
Mode of Action
Its interaction with its targets, such as trpm8, suggests that it may influence ion channel activity
Biochemical Pathways
Its modulation of specific receptors in dendritic cells suggests that it may influence immune response pathways .
Pharmacokinetics
Studies in rabbits have shown that this compound is metabolized into two primary metabolites: reduction to the alcohol 7-hydroxycitronellol and oxidation to the carboxylic acid 7-hydroxycitronellylic acid . The Tmax was found to be 2.70 ± 1.36
Result of Action
This compound is widely used in many cosmetics and hygiene products such as deodorants, soaps, antiseptics, and other household items . It has been shown to be a dermatologic irritant and allergen . Sensitivity to this compound may be identified with a clinical patch test .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, it is readily biodegradable and its environmental risks are influenced by sorption and bio-/photodegradation, which depend primarily on various environmental factors such as pH, temperature, and salinity .
properties
IUPAC Name |
7-hydroxy-3,7-dimethyloctanal | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H20O2/c1-9(6-8-11)5-4-7-10(2,3)12/h8-9,12H,4-7H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WPFVBOQKRVRMJB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CCCC(C)(C)O)CC=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H20O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID6042232 | |
Record name | Hydroxycitronellal | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID6042232 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
172.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid, Liquid; [Sigma-Aldrich MSDS], colourless liquid with sweet floral lily-like odour | |
Record name | Octanal, 7-hydroxy-3,7-dimethyl- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Hydroxycitronellal | |
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URL | https://haz-map.com/Agents/16227 | |
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Record name | Hydroxycitronellal | |
Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/466/ | |
Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
Explanation | Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence. | |
Boiling Point |
241.00 °C. @ 760.00 mm Hg | |
Record name | 7-Hydroxy-3,7-dimethyloctanal | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0031739 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Solubility |
slightly, slightly soluble in water; soluble in alcohol, propylene glycol, and oils; insoluble in glycerol, 1 ml in 1 ml 50% alcohol (in ethanol) | |
Record name | 7-Hydroxy-3,7-dimethyloctanal | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0031739 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
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Record name | Hydroxycitronellal | |
Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/466/ | |
Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
Explanation | Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence. | |
Density |
0.918-0.923 | |
Record name | Hydroxycitronellal | |
Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/466/ | |
Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
Explanation | Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence. | |
CAS RN |
107-75-5 | |
Record name | Hydroxycitronellal | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=107-75-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | Hydroxycitronellal | |
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Record name | Hydroxycitronellal | |
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Record name | Hydroxycitronellal | |
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Record name | Octanal, 7-hydroxy-3,7-dimethyl- | |
Source | EPA Chemicals under the TSCA | |
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Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Hydroxycitronellal | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID6042232 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 7-hydroxycitronellal | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.003.199 | |
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Record name | HYDROXYCITRONELLAL | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/8SQ0VA4YUR | |
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Record name | 7-Hydroxy-3,7-dimethyloctanal | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0031739 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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